Cas no 2248280-34-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-oxazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-oxazole-4-carboxylate
• CAS No: 2248280-34-2
• MF: C₁₃H₈N₂O₅
• MW: 272.21302318573
• CID: 6403105
• PubChem ID: 165856623
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6513339
• 2248280-34-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-oxazole-4-carboxylate

• Inchi： 1S/C13H8N2O5/c1-7-10(6-14-19-7)13(18)20-15-11(16)8-4-2-3-5-9(8)12(15)17/h2-6H,1H3
• InChI Key： LFVCQHMGKIFESB-UHFFFAOYSA-N
• SMILES： O(C(C1C=NOC=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 272.04332136g/mol
• Monoisotopic Mass: 272.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-oxazole-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-oxazole-4-carboxylate (CAS No. 2248280-34-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-oxazole-4-carboxylate (CAS No. 2248280-34-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a 1,3-dioxoisoindoline moiety with a 5-methyl-1,2-oxazole-4-carboxylate group, making it a versatile intermediate for synthesizing bioactive compounds. Its unique structure contributes to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-oxazole-4-carboxylate has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its pharmacophore properties, which enable interactions with biological targets such as kinases and proteases. The compound's CAS No. 2248280-34-2 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern synthetic chemistry.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like this. Environmental concerns and regulatory pressures have driven the adoption of green chemistry principles, prompting researchers to optimize the production of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-oxazole-4-carboxylate using catalytic processes and renewable solvents. This aligns with the broader industry shift toward eco-friendly manufacturing.

Another area of interest is the compound's potential in crop protection. Agrochemical companies are investigating derivatives of 5-methyl-1,2-oxazole-4-carboxylate for their herbicidal and fungicidal activities. Given the global focus on food security and sustainable agriculture, this application could position CAS No. 2248280-34-2 as a key player in next-generation agrochemicals.

From a technical perspective, the physicochemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-oxazole-4-carboxylate are critical for its handling and application. Its solubility, stability, and reactivity profile make it suitable for various organic transformations, including amidation and cyclization reactions. These characteristics are often highlighted in patent literature and chemical databases, underscoring its utility in industrial and academic settings.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-oxazole-4-carboxylate (CAS No. 2248280-34-2) represents a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its integration into drug discovery pipelines and green chemistry initiatives highlights its enduring value in the chemical sciences.